Cas no 1017477-68-7 (5-Ethyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 5-Ethyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 1017477-68-7
• MF: C₁₂H₁₀F₃N₃O₂
• MW: 285.22191286087
• CID: 4567452
• Update Time: 2023-11-22

5-Ethyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
• 5-Ethyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid

• Inchi： 1S/C12H10F3N3O2/c1-2-9-10(11(19)20)16-17-18(9)8-5-3-4-7(6-8)12(13,14)15/h3-6H,2H2,1H3,(H,19,20)
• InChI Key： WOGBAJULDSGGRD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(CC)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 285.072511g/mol
• Monoisotopic Mass: 285.072511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.22g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 420.5±55.0 °C at 760 mmHg
• Flash Point: 208.1±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Ethyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles